Cas no 877640-63-6 (1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-2-(2-methyl-1H-indol-1-yl)ethylurea)

• Product Name: 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-2-(2-methyl-1H-indol-1-yl)ethylurea
• CAS No: 877640-63-6
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 5912936
• PubChem ID: 18572717
• Update Time: 2025-10-17

1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-2-(2-methyl-1H-indol-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-2-(2-methyl-1H-indol-1-yl)ethylurea
• 877640-63-6
• SR-01000020925-1
• SR-01000020925
• 1-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-(2-methyl-1H-indol-1-yl)ethyl)urea
• F2519-0064
• 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(2-methyl-1H-indol-1-yl)ethyl]urea
• AKOS024656582
• 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(2-methylindol-1-yl)ethyl]urea
• Urea, N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-[2-(2-methyl-1H-indol-1-yl)ethyl]-

• Inchi： 1S/C23H26N4O3/c1-16-13-17-5-3-4-6-21(17)26(16)12-11-24-23(29)25-18-14-22(28)27(15-18)19-7-9-20(30-2)10-8-19/h3-10,13,18H,11-12,14-15H2,1-2H3,(H2,24,25,29)
• InChI Key： YHUZVPBDGYVBOF-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C=C2)C1)C(NCCN1C2=C(C=CC=C2)C=C1C)=O

Computed Properties

• Exact Mass: 406.20049070g/mol
• Monoisotopic Mass: 406.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 756.8±60.0 °C(Predicted)
• pka: 13.05±0.20(Predicted)

Additional information on 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-2-(2-methyl-1H-indol-1-yl)ethylurea

1-1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl-3-2-(2-Methyl-1H-Indol-1-Yl)Ethylurea: A Comprehensive Overview

The compound with CAS No 877640-63-6, commonly referred to as 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-2-(2-methyl-1H-indol-1-yl)ethylurea, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 4-methoxyphenyl group, a 5-oxopyrrolidin ring, and a 2-methylindole moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of urea-based compounds in therapeutic applications, particularly in the design of inhibitors for various enzyme targets. The 5-oxopyrrolidin ring in this compound is known to enhance the molecule's stability and bioavailability, while the 4-methoxyphenyl group introduces additional electronic and steric effects that can modulate its interaction with biological systems. The presence of the 2-methylindole moiety further adds complexity to the molecule, potentially enabling it to interact with specific receptor sites or enzymatic active sites.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Research has shown that molecules with structural similarities to this compound can effectively inhibit kinase activity, making them valuable leads for drug discovery.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its ability to modulate cellular signaling pathways. The urea linkage in the molecule plays a crucial role in stabilizing interactions with target proteins, while the indole ring contributes to hydrophobic interactions that are essential for binding affinity. These characteristics make the compound a strong candidate for further exploration in preclinical studies.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. The use of advanced synthetic techniques has enabled researchers to optimize the synthesis process, ensuring high yields and purity of the final product. This has been instrumental in facilitating subsequent biological evaluations and structural studies.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses have provided valuable insights into its molecular geometry and intermolecular interactions, further aiding in its characterization.

In terms of applications, this compound holds promise in several therapeutic areas. Its potential as an anti-cancer agent has been explored through in vitro assays, where it demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. Additionally, preliminary studies suggest that it may also exhibit anti-inflammatory properties, making it a versatile candidate for multi-target drug design.

The development of this compound underscores the importance of interdisciplinary collaboration in drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational modeling, researchers have been able to advance this molecule from the laboratory bench to preclinical testing phases.

In conclusion, 1-1-(4-methoxyphenyl)-5-Oxopyrrolidin-3-Yl-3-2-(2-Methylindol-Yl)Ethylurea represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity profiles, positions it as a valuable asset in the ongoing quest for novel therapeutic agents.